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Compound of Interest

Compound Name: FMDP

Cat. No.: B1673509 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
FMDP, also known as N3-(4-methoxyfumaroyl)-L-2,3-diaminopropanoic acid, is an inhibitor of

glucosamine-6-phosphate synthase. This enzyme is a key component in the biosynthesis of the

fungal cell wall, making FMDP a compound of interest for antifungal research. Proper

dissolution and storage are critical for maintaining the compound's integrity and ensuring

reproducible experimental results. These application notes provide detailed protocols for the

dissolution and storage of the FMDP compound for research purposes.

Compound Information
Property Value

Full Chemical Name
N3-(4-methoxyfumaroyl)-L-2,3-

diaminopropanoic acid

Synonyms FMDP

Molecular Formula C8H12N2O5

Molecular Weight 216.19 g/mol

Target Glucosamine-6-phosphate synthase
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Safety and Handling Precautions
As a specific Safety Data Sheet (SDS) for FMDP is not readily available, it is imperative to

handle this compound with the standard precautions for laboratory chemicals of unknown

toxicity.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses with side shields, and chemical-resistant gloves, when handling FMDP.

Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical

fume hood, to avoid inhalation of the powder.

Spill Management: In case of a spill, avoid generating dust. Carefully sweep up the solid

material and place it in a sealed container for disposal. Clean the spill area with an

appropriate solvent and then wash with soap and water.

Disposal: Dispose of FMDP waste according to local, state, and federal regulations for

chemical waste.

Storage Conditions
Proper storage is crucial for maintaining the stability and activity of the FMDP compound.

Form
Storage
Temperature

Duration Notes

Powder -20°C Up to 3 years[1]

Store in a tightly

sealed, light-resistant

container.

In Solvent -80°C Up to 1 year[1]

Aliquot into single-use

volumes to avoid

repeated freeze-thaw

cycles.
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The choice of solvent will depend on the specific experimental requirements (e.g., in vitro cell-

based assays vs. in vivo animal studies). While specific quantitative solubility data for FMDP in

common solvents is not widely published, one study mentioned its "good water solubility."

However, for creating stock solutions, organic solvents like Dimethyl Sulfoxide (DMSO) are

commonly used.

Preparation of a Stock Solution in DMSO (for in vitro
use)
This protocol describes the preparation of a 10 mM stock solution of FMDP in DMSO.

Materials:

FMDP powder

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes

Protocol:

Calculate the required mass of FMDP:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

For 1 mL of a 10 mM (0.01 mol/L) stock solution:

Mass (mg) = 0.01 mol/L x 0.001 L x 216.19 g/mol x 1000 mg/g = 2.16 mg

Weigh the FMDP powder: Carefully weigh out the calculated amount of FMDP powder in a

sterile microcentrifuge tube.

Add DMSO: Add the desired volume of sterile DMSO to the tube containing the FMDP
powder.
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Dissolve the compound: Vortex the solution until the FMDP is completely dissolved. Gentle

warming in a 37°C water bath may aid in dissolution if necessary.

Storage: Aliquot the stock solution into single-use, light-protected tubes and store at -80°C.

Note on DMSO concentration in cell-based assays: When preparing working solutions for cell-

based assays, ensure that the final concentration of DMSO is typically below 0.5% to avoid

solvent-induced cytotoxicity.

Preparation of a Formulation for In Vivo Studies
The following protocol is based on a supplier's recommendation for an in vivo formulation and

should be optimized for your specific animal model and administration route.

Materials:

FMDP powder

DMSO

PEG300 (Polyethylene glycol 300)

Tween 80

Sterile Saline, Phosphate-Buffered Saline (PBS), or ddH2O

Sterile tubes

Vortex mixer

Protocol:

Prepare a concentrated stock solution in DMSO: Dissolve the required amount of FMDP in

DMSO to create a concentrated stock solution (e.g., 40 mg/mL).

Add PEG300: To the DMSO stock solution, add PEG300 (e.g., for every 50 µL of DMSO

stock, add 300 µL of PEG300). Mix well until the solution is clear.
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Add Tween 80: Add Tween 80 to the mixture (e.g., for the above volume, add 50 µL of Tween

80). Mix thoroughly until the solution is clear.

Add aqueous solution: Add the final component, sterile Saline, PBS, or ddH2O (e.g., for the

above volume, add 600 µL). Mix well to obtain a clear, homogenous solution.

Final concentration example: If you start with 2 mg of FMDP in 50 µL of DMSO, the final

volume will be 1 mL, resulting in a working solution concentration of 2 mg/mL.[1]

Important Considerations:

The solubility of FMDP in this vehicle should be confirmed empirically.

The final formulation should be clear and free of precipitates. If precipitation occurs,

adjustments to the solvent ratios or gentle warming may be necessary.

This formulation is a starting point and may require optimization based on the specific

requirements of your study.
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FMDP Dissolution and Storage Workflow
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Caption: Workflow for dissolving and storing the FMDP compound.
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FMDP Mechanism of Action
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Caption: Inhibition of the fungal cell wall biosynthesis pathway by FMDP.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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